Cas no 29780-99-2 (D-Glucitol,2,3,4,5-tetraoctadecanoate (9CI))

• Product Name: D-Glucitol,2,3,4,5-tetraoctadecanoate (9CI)
• CAS No: 29780-99-2
• MF: C₇₈H₁₅₀O₁₀
• MW: 1248.01962709427
• CID: 289713
• PubChem ID: 56842249
• Update Time: 2025-04-19

D-Glucitol,2,3,4,5-tetraoctadecanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,2,3,4,5-tetraoctadecanoate (9CI)
• [(2S,3R,4R,5R)-1,6-dihydroxy-3,4,5-tri(octadecanoyloxy)hexan-2-yl] octadecanoate
• [(1S,2R,3R,4R)-5-hydroxy-1-(hydroxymethyl)-2,3,4-tri(octadecanoyloxy)pentyl] octadecanoate
• 2,3,4,5-Tetrastearoyl-D-glucitol
• EINECS 249-845-9
• NS00028777
• DTXSID70183935
• 29780-99-2

• Inchi： 1S/C78H150O10/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-73(81)85-71(69-79)77(87-75(83)67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)78(88-76(84)68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4)72(70-80)86-74(82)66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2/h71-72,77-80H,5-70H2,1-4H3/t71-,72+,77-,78-/m1/s1
• InChI Key： CRAKAGLZBUZDON-XJKNBGGJSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)[C@H]([C@H](CO)OC(CCCCCCCCCCCCCCCCC)=O)[C@@H]([C@@H](CO)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1247.12290098g/mol
• Monoisotopic Mass: 1247.12290098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 88
• Rotatable Bond Count: 77
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 32.3
• Topological Polar Surface Area: 146Ų